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Compound of Interest

Compound Name: 1-Isocyanato-2-methoxyethane

Cat. No.: B1285219

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
characteristics of 1-lsocyanato-2-methoxyethane (CAS 42170-95-6). The information is
compiled for use in research, drug development, and other scientific applications, with a focus
on presenting clear, quantitative data and outlining relevant experimental contexts.

Chemical Identity and Physical Properties

1-Isocyanato-2-methoxyethane is an organic compound containing both an isocyanate and
an ether functional group.[1] The isocyanate group is highly reactive, making this compound a
versatile intermediate in organic synthesis.[1]

Table 1: Physical and Chemical Properties of 1-lsocyanato-2-methoxyethane
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Property Value Source(s)
Molecular Formula CaH7NO2 [21[31[41[5]
Molecular Weight 101.10 g/mol [21[3]1[41[5]
Boiling Point 115.4 + 23.0 °C at 760 mmHg [6]
123-124 °C [5]

Density 1.0+ 0.1 g/cm3 [6]

Flash Point 29.5+17.1°C [6]

Vapor Pressure

19.0 £ 0.2 mmHg at 25°C

[6]

Refractive Index 1.416 [6]
LogP (Octanol-Water Partition
o 0.84 [6]

Coefficient)
Topological Polar Surface Area  38.7 A2 [3]
Rotatable Bond Count 3 [3]
Hydrogen Bond Acceptor

ydrog p 3 (3]
Count
Appearance Colorless to pale yellow liquid [1]
Odor Distinctive [1]

Spectroscopic and Analytical Data

While specific spectroscopic data sets for 1-lsocyanato-2-methoxyethane are not readily

available in the public domain, the following identifiers can be used for database searches and

analytical characterization.

Table 2: Spectroscopic and Analytical Identifiers
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Identifier Value

SMILES COCCN=C=0

InChl INChIl=1S/C4H7NO2/c1-7-3-2-5-4-6/h2-3H2,1H3
InChlKey IVMHNKIJWTRJTRU-UHFFFAOYSA-N

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 1-
Isocyanato-2-methoxyethane are not published in readily accessible literature. However,
standard methodologies for liquid organic compounds would be employed.

Boiling Point Determination (General Protocol)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[7] Acommon method for its determination is the distillation method or the Thiele tube
method.[7][8][9]

Workflow for Boiling Point Determination using Thiele Tube
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Caption: General workflow for boiling point determination using a Thiele tube.
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Density Measurement (General Protocol)

The density of a liquid, its mass per unit volume, can be determined using several methods,
including pycnometry or a vibrating tube density meter.[10][11]

Workflow for Density Measurement using a Pycnometer
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Caption: General workflow for determining liquid density using a pycnometer.
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Potential Biological Activity: Vasopressin Receptor
Antagonism

Some chemical library databases note that 1-lsocyanato-2-methoxyethane may be used as a
vasopressin receptor inhibitor. However, at the time of this writing, no peer-reviewed studies or
bioassay data are publicly available to substantiate this claim. For drug development
professionals, this represents a potential, yet unverified, area of investigation.

Vasopressin receptor antagonists are of interest for treating conditions such as hyponatremia,
congestive heart failure, and cirrhosis.[12] They primarily target the V1a and V2 receptors.

Vl1a Receptor Sighaling Pathway (Hypothetical Target)

The V1la receptor is a G-protein coupled receptor (GPCR) that, upon binding to vasopressin,
activates the Gqg/11 protein. This initiates a signaling cascade leading to vasoconstriction and
other physiological effects. An antagonist would block this initial binding step.

V1a Receptor Signaling Pathway
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Caption: Hypothetical antagonism of the vasopressin V1a receptor signaling pathway.
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V2 Receptor Signaling Pathway (Hypothetical Target)

The V2 receptor is also a GPCR, primarily located in the kidney's collecting ducts. It couples to
the Gs protein, leading to an increase in cyclic AMP (CAMP) and the insertion of aquaporin-2
water channels into the cell membrane, which promotes water reabsorption.

V2 Receptor Signaling Pathway
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Caption: Hypothetical antagonism of the vasopressin V2 receptor signaling pathway.
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Reactivity and Safety

Isocyanates are a class of highly reactive compounds. The electrophilic carbon atom in the -
N=C=0 group readily reacts with nucleophiles such as alcohols, amines, and water. This
reactivity is the basis for their use in the synthesis of polyurethanes, ureas, and other polymers.
Due to this reactivity, 1-lsocyanato-2-methoxyethane is expected to be sensitive to moisture.

Safety Precautions:

Isocyanates are potent irritants to the mucous membranes of the eyes, gastrointestinal tract,
and respiratory tract.[13] Dermal and respiratory exposure can lead to sensitization, which can
cause severe asthma-like reactions upon subsequent exposure, even at very low
concentrations.[13]

e Handling: Should be handled in a well-ventilated fume hood.[14][15]

» Personal Protective Equipment (PPE): Chemical-resistant gloves (e.g., nitrile), safety
goggles or a face shield, and a lab coat are mandatory.[2][15] For tasks with a risk of aerosol
generation, appropriate respiratory protection should be used.[2]

o Storage: Store in a tightly sealed container in a cool, dry place, away from moisture and
incompatible materials such as alcohols, amines, and strong bases.

o Spills: Absorb spills with an inert material and dispose of as hazardous waste. Do not use
water to clean up spills.

This guide is intended for informational purposes for trained professionals. All laboratory work
should be conducted with a thorough risk assessment and adherence to institutional safety
protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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